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Compound of Interest

Compound Name: Micranoic acid A

Cat. No.: B016055 Get Quote

An In-depth Technical Guide to Micranoic Acid A
For Researchers, Scientists, and Drug Development Professionals

Introduction
Micranoic acid A is a naturally occurring triterpenoid that has garnered interest within the

scientific community. Isolated from plants of the Schisandraceae family, this compound

possesses a unique chemical structure that serves as a basis for further investigation into its

potential therapeutic applications. This technical guide provides a comprehensive overview of

the physical and chemical properties of Micranoic acid A, detailed experimental protocols for

its isolation, and an exploration of its known biological activities.

Physicochemical Properties
Micranoic acid A is characterized by the following physicochemical properties:
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Property Value Reference

Molecular Formula C₂₂H₃₂O₃ [1]

Molecular Weight 344.49 g/mol [1]

Appearance Colorless prisms [1]

Melting Point 87-88 °C

Boiling Point (Predicted) 483.3 ± 45.0 °C

Density (Predicted) 1.09 ± 0.1 g/cm³

Spectroscopic Data
The structural elucidation of Micranoic acid A has been achieved through various

spectroscopic techniques. The key data are summarized below.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HRESIMS) has been instrumental

in determining the molecular formula of Micranoic acid A.

Ion Calculated m/z Found m/z

[M+Na]⁺ 367.220 367.2200

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy has been pivotal in defining the carbon

skeleton and stereochemistry of Micranoic acid A. The ¹H and ¹³C NMR data, recorded in

CDCl₃, are presented below.

¹H NMR Data (CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

2 2.45 m

6 2.10 m

7 5.40 t 3.5

11 1.95 m

12 2.05 m

15 1.80 m

16 2.30 m

21 1.05 s

22 1.60 s

23 1.68 s

28 0.92 s

29 0.88 s

| 30 | 0.95 | s | |

¹³C NMR Data (CDCl₃)
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Position δ (ppm)

1 35.5

2 34.2

3 218.2

4 47.8

5 51.5

6 24.5

7 120.8

8 145.5

9 50.5

10 37.0

11 21.0

12 26.8

13 45.6

14 50.8

15 30.5

16 28.2

17 50.2

21 18.2

22 21.5

23 25.0

28 28.0

29 16.5

| 30 | 15.8 |
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Infrared Spectroscopy
Infrared (IR) spectroscopy provides information about the functional groups present in

Micranoic acid A.

Wavenumber (cm⁻¹) Interpretation

3400-2500 (broad) O-H stretch (carboxylic acid)

1710 C=O stretch (carboxylic acid)

1695 C=O stretch (ketone)

Experimental Protocols
Isolation of Micranoic Acid A from Kadsura coccinea
The following protocol outlines the extraction and isolation of Micranoic acid A from the dried

stems of Kadsura coccinea.[1]
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Dried stems of Kadsura coccinea

Extraction with CHCl₃

Concentration under reduced pressure

Silica gel column chromatography

Elution with a gradient of acetone in petroleum ether

Collection and combination of fractions

Crystallization

Micranoic acid A
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Source Compound

Potential Biological Activities

Kadsura coccinea Micranoic acid A
is isolated from

Anti-HIV Activity
potential for

Cell Division Modulation

potential for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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